Cas no 825633-20-3 (1-Propanone, 1-[3-acetyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]-)

• Product Name: 1-Propanone, 1-[3-acetyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]-
• CAS No: 825633-20-3
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 688192
• PubChem ID: 71418102
• Update Time: 2025-04-19

1-Propanone, 1-[3-acetyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[3-acetyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]-
• 1-[3-acetyl-1-(4-methylphenyl)pyrazol-4-yl]propan-1-one
• DTXSID60837430
• 825633-20-3
• 1-(3-Acetyl-1-(p-tolyl)-1H-pyrazol-4-yl)propan-1-one
• 1-[3-Acetyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]propan-1-one

• Inchi： 1S/C15H16N2O2/c1-4-14(19)13-9-17(16-15(13)11(3)18)12-7-5-10(2)6-8-12/h5-9H,4H2,1-3H3
• InChI Key： VRXXXQUNAOWOCV-UHFFFAOYSA-N
• SMILES： O=C(CC)C1=CN(C2C=CC(C)=CC=2)N=C1C(C)=O

Computed Properties

• Exact Mass: 256.121177757g/mol
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52Ų